Cas no 216369-04-9 ((R)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-amine)

• Product Name: (R)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-amine
• CAS No: 216369-04-9
• Molecular Formula: C₂₂H₂₄NP
• Molecular Weight: 333.406
• CID: 4469673
• PubChem ID: 10694978

(R)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-amine Properties

Names and Identifiers

• (R)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-amine
• (-)-2-amino-2'-diphenylphosphino-1,1'-binaphthyl
• CXPJTDITWGPSMR-UHFFFAOYSA-N
• 216369-04-9
• CS-0203013
• (1R)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-amine
• CS-0203017
• 2-amino-2'-diphenylphosphino-1,1'-binaphthyl
• 259260-33-8
• (1S)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-amine
• SCHEMBL6053500

• InChIKey： CXPJTDITWGPSMR-UHFFFAOYSA-N
• Inchi： InChI=1S/C32H24NP/c33-29-21-19-23-11-7-9-17-27(23)31(29)32-28-18-10-8-12-24(28)20-22-30(32)34(25-13-3-1-4-14-25)26-15-5-2-6-16-26/h1-22H,33H2
• SMILES： C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=C(C4=CC=CC=C4C=C3)C5=C(C=CC6=CC=CC=C65)N

Computed Properties

• Exact Mass: 453.164636767g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 453.164636767g/mol
• Heavy Atom Count: 34
• Complexity: 619
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives